Cas no 621-54-5 (3-(3-Hydroxyphenyl)propanoic acid)

3-(3-Hydroxyphenyl)propanoic acid Properties

Names and Identifiers

• 3-(3-Hydroxyphenyl)propanoic acid
• 3-Hydroxyhydrocinnamic acid
• 3-Hydroxyphenyl-propionic acid
• 3-(3-Hydroxyphenyl)Propionic Acid
• NSC 33135
• NSC 39468
• 3-hydroxybenzenepropanoic acid
• m-hydroxyphenylpropionic acid
• m-Hydroxyhydrocinnamic acid
• 3-(m-Hydroxyphenyl)propionic acid
• 3-Hydroxydihydrocinnamic acid
• 3-Hydroxyphenylpropionic acid
• Dihydro-3-coumaric acid
• Benzenepropanoic acid, 3-hydroxy-
• beta-(m-Hydroxyphenyl)propionic acid
• HYDROCINNAMIC ACID, m-HYDROXY-
• m-hydroxy-hydrocinnamic acid
• beta-(3-Hydroxyphenyl)propionic acid
• m-hydrocoumaric acid
• Dihydro-m-coumaric ac
• 3-(3-Hydroxyphenyl)propionic acid
• CS-W005255
• .beta.-(m-Hydroxyphenyl)propionic acid
• 3-(3-Hydroxyphenyl)propionic acid, >=98.0% (qNMR)
• 621-54-5
• 3-(3-hydroxy-phenyl)-propionic acid
• UNII-FJ68OF1P7C
• 3-(3-hydroxyphenyl)propanoicacid
• 3-(3-Hydroxy-phenyl)-propanoate
• 3-(3'-hydroxyphenyl)propionic acid
• NSC-33135
• beta-(m-Hydroxyphenyl)propionate
• Q10395558
• 3-Hydroxydihydrocinnamate
• b-(m-Hydroxyphenyl)propionic acid
• NSC-39468
• b-(3-Hydroxyphenyl)propionic acid
• 3-Hydroxyphenylpropionate
• 3-(3-hydroxyphenyl)-propionic acid
• EN300-235651
• BRN 1947445
• Dihydro-m-coumaric acid
• 3-(m-Hydroxyphenyl)propionate
• beta-(3-Hydroxyphenyl)propionate
• NSC33135
• 3-Hydroxyphenylpropanoate
• InChI=1/C9H10O3/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-3,6,10H,4-5H2,(H,11,12
• F2119-0005
• s6074
• Dihydro-m-coumarate
• CHEBI:1427
• FT-0602143
• m-hydroxyphenylpropionate
• b-(m-Hydroxyphenyl)propionate
• b-(3-Hydroxyphenyl)propionate
• EINECS 210-692-8
• m-hydroxy-Hydrocinnamate
• DS-1833
• SY022016
• SCHEMBL65250
• HY-W005255
• Z317038038
• AM20040880
• 4-10-00-00630 (Beilstein Handbook Reference)
• AKOS000172844
• 3-Hydroxybenzenepropanoate
• AI3-32395
• CHEMBL134401
• 3-(3-Hydroxy-phenyl)-propanoic acid
• 3-hydroxy-benzenepropanoic acid
• DTXSID00211154
• AN-651/40987637
• NSC39468
• NS00034942
• .beta.-(3-Hydroxyphenyl)propionic acid
• FJ68OF1P7C
• MFCD00016554
• 3-(3-HYDROXYPHENYL)PROPIONIC ACID,97%
• DB-021630
• +Expand

• MDL： MFCD00016554
• InChIKey： QVWAEZJXDYOKEH-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-3,6,10H,4-5H2,(H,11,12)
• SMILES： O([H])C1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C(=O)O[H]
• BRN： 1947445

Computed Properties

• Exact Mass: 166.062994g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.062994g/mol
• Monoisotopic Mass: 166.062994g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 9
• Surface Charge: 0

Experimental Properties

• LogP: 1.40940
• PSA: 57.53000
• Refractive Index: 1.58
• Boiling Point: 355 ºC
• Melting Point: 112-114 ºC
• Vapor Pressure: No data available
• Flash Point: 182 ºC
• Solubility: Soluble in chloroform and methanol.
• Color/Form: Light brown crystalline powder.
• Solubility: Soluble in water, ethanol and diethyl ether.
• Density: 1.260

3-(3-Hydroxyphenyl)propanoic acid Security Information

• RTECS：MW5340000
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

3-(3-Hydroxyphenyl)propanoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%